Cas no 1344390-40-4 (3-(3R)-3-aminobutyl-4-nitrophenol)

• Product Name: 3-(3R)-3-aminobutyl-4-nitrophenol
• CAS No: 1344390-40-4
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5908927
• PubChem ID: 165618272
• Update Time: 2025-10-29

3-(3R)-3-aminobutyl-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 3-(3R)-3-aminobutyl-4-nitrophenol
• EN300-1830227
• 1344390-40-4
• 3-[(3R)-3-aminobutyl]-4-nitrophenol

• Inchi： 1S/C10H14N2O3/c1-7(11)2-3-8-6-9(13)4-5-10(8)12(14)15/h4-7,13H,2-3,11H2,1H3/t7-/m1/s1
• InChI Key： KPDARANYWMXXIQ-SSDOTTSWSA-N
• SMILES： OC1C=CC(=C(C=1)CC[C@@H](C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 92.1Ų

Additional information on 3-(3R)-3-aminobutyl-4-nitrophenol

3-(3R)-3-aminobutyl-4-nitrophenol (CAS No. 1344390-40-4): A Comprehensive Overview

3-(3R)-3-aminobutyl-4-nitrophenol (CAS No. 1344390-40-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique aminobutyl and nitrophenol functional groups, exhibits properties that make it valuable for various applications, including drug development and material science. Its chiral center at the 3R position further enhances its utility in stereoselective synthesis, a hot topic in modern medicinal chemistry.

The molecular structure of 3-(3R)-3-aminobutyl-4-nitrophenol combines an aromatic nitro group with an aliphatic amine, offering a versatile scaffold for chemical modifications. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its ability to participate in hydrogen bonding and other non-covalent interactions. Recent studies have explored its role in designing enzyme inhibitors and receptor modulators, aligning with the growing demand for targeted therapies in precision medicine.

One of the most discussed applications of 3-(3R)-3-aminobutyl-4-nitrophenol is in the field of antibacterial agents. With the rise of antibiotic resistance, scientists are actively investigating novel compounds that can disrupt bacterial cell walls or metabolic pathways. The nitro group in this molecule has shown promise in generating reactive oxygen species (ROS), a mechanism that aligns with current trends in antimicrobial research. Additionally, its aminobutyl side chain may enhance membrane permeability, a critical factor in drug delivery systems.

From a synthetic perspective, 3-(3R)-3-aminobutyl-4-nitrophenol is often prepared via multi-step organic reactions, including reduction and protection-deprotection strategies. The 3R stereochemistry is particularly challenging to control, making it a subject of interest for asymmetric synthesis methodologies. Recent advancements in catalysis and green chemistry have improved the efficiency of its production, addressing the pharmaceutical industry's need for sustainable processes.

The compound's physicochemical properties, such as solubility and stability, have also been extensively studied. Its nitrophenol moiety contributes to its UV-visible absorption characteristics, making it useful in analytical chemistry and sensor development. Researchers are exploring its potential as a fluorescent probe or a pH indicator, leveraging its optical properties for diagnostic applications.

Market trends indicate a rising demand for 3-(3R)-3-aminobutyl-4-nitrophenol, driven by its applications in drug discovery and biomaterials. Pharmaceutical companies are increasingly incorporating such specialized intermediates into their pipelines, particularly for neurodegenerative and infectious disease targets. The compound's compatibility with high-throughput screening platforms further enhances its appeal in early-stage research.

In conclusion, 3-(3R)-3-aminobutyl-4-nitrophenol (CAS No. 1344390-40-4) represents a versatile and valuable compound in modern chemistry. Its unique structural features and broad applicability position it at the forefront of medicinal chemistry and material science. As research continues to uncover new uses for this molecule, its role in addressing global health and technological challenges is expected to grow significantly.